Cas no 1198283-83-8 (5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one)

• Product Name: 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one
• CAS No: 1198283-83-8
• MF: C₁₃H₁₅FN₂O
• MW: 234.269406557083
• CID: 1081272
• PubChem ID: 49760203
• Update Time: 2025-06-15

5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one
• 5-fluoro-1'-methylspiro[1H-indole-3,4'-piperidine]-2-one
• DTXSID80678125
• SB65427
• 5-Fluoro-1'-methylspiro[indole-3,4'-piperidin]-2(1H)-one
• 1198283-83-8

• Inchi： 1S/C13H15FN2O/c1-16-6-4-13(5-7-16)10-8-9(14)2-3-11(10)15-12(13)17/h2-3,8H,4-7H2,1H3,(H,15,17)
• InChI Key： NDKOLCXOWQSTLS-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1(C(N2)=O)CCN(C)CC1

Computed Properties

• Exact Mass: 234.117
• Monoisotopic Mass: 234.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one

Recent Advances in the Study of 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one (CAS: 1198283-83-8)

The compound 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one (CAS: 1198283-83-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic indoline derivative has been the subject of multiple studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the potential of 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one as a key intermediate in the synthesis of novel bioactive molecules. Its spirocyclic framework, which combines an indoline and a piperidine moiety, offers a versatile scaffold for drug discovery. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one exhibited potent inhibitory activity against a subset of protein kinases involved in cancer cell proliferation. The study employed a combination of molecular docking and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives, paving the way for further optimization.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential as a modulator of neurotransmitter receptors. Preliminary findings from a recent preclinical study suggest that 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one may interact with dopamine and serotonin receptors, making it a promising candidate for the treatment of psychiatric disorders. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

The synthetic accessibility of 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one has also been a focus of recent research. A 2022 publication in Organic Letters described an efficient, multi-step synthesis of this compound with high yield and purity. The authors employed a combination of palladium-catalyzed cross-coupling and reductive amination reactions to construct the spirocyclic core, providing a scalable route for its production. This methodological advancement is expected to facilitate further exploration of its pharmacological potential.

Despite these promising developments, challenges remain in the clinical translation of 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship studies and medicinal chemistry optimization. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing this compound toward clinical trials.

In conclusion, 5-Fluoro-1'-methylspiro[indoline-3,4'-piperidin]-2-one (CAS: 1198283-83-8) represents a promising scaffold for drug discovery with diverse therapeutic applications. Recent studies have shed light on its synthetic routes, biological activities, and potential mechanisms of action, laying a solid foundation for future research. Continued investigation into its pharmacological properties and optimization of its chemical structure will be essential for realizing its full therapeutic potential.